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Compound of Interest |

Compound Name: D-Alanine, 3-cyano-
CAS No.: 6232-20-8
Cat. No.: B13633587
- 7

Part 1: Executive Summary & Core Directive

Immediate Action Required: Do NOT dispose of 3-cyano-D-alanine (or its solutions) down the
drain. Despite its structural similarity to natural amino acids, the nitrile moiety (-C=N) classifies
this compound as a hazardous chemical requiring specific thermal destruction.

o Primary Hazard: Neurotoxicity (neurolathyrism agent) and potential Hydrogen Cyanide
(HCN) evolution under acidic hydrolysis or incomplete combustion.

» Disposal Method: High-temperature incineration with afterburner and scrubber systems via a
licensed hazardous waste contractor.

o Storage: Segregate from strong acids and oxidizers to prevent accidental nitrile hydrolysis.

Part 2: Hazard Profile & Scientific Rationale

To ensure safety compliance, researchers must understand the chemical causality behind
these protocols.

Chemical & Toxicological Profile

e Compound: 3-Cyano-D-Alanine (also

-cyano-D-alanine)
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o CAS: 184685-17-4 (D-isomer specific) / 6232-19-5 (L-isomer generic reference)
e Functional Group Concern: The

-cyano group is an aliphatic nitrile. Unlike ionic cyanides (e.g., KCN), the cyano group is
covalently bonded and stable at neutral pH. However, it poses two distinct risks:

o Metabolic Toxicity: It acts as a "suicide substrate" for pyridoxal phosphate-dependent
enzymes, specifically D-amino acid transaminase and cystathionase. It irreversibly inhibits
these enzymes, leading to neurotoxic effects known as lathyrism.

o Chemical Reactivity: In the presence of strong acids or oxidizers, the nitrile group can
hydrolyze to release toxic amides or, under extreme conditions, trace hydrogen cyanide
(HCN).

Stability Data (Self-Validating Logic)

o Thermal Decomposition: Emits Nitrogen Oxides (NOx) and Carbon Monoxide (CO).

e Hydrolysis: Stable in water at neutral pH. Rapidly degrades in strong alkalis to aspartate
derivatives (releasing ammonia).

e Incompatibility: violent reaction potential with strong oxidizing agents (e.g., permanganates,
perchlorates).

Part 3: Step-by-Step Disposal Protocol
Workflow Diagram: Decision Matrix
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Waste Generation:
3-Cyano-D-Alanine

Determine Physical State

Solid Waste Liquid Waste
(Powder, Contaminated Wipes) (Aqueous or Solvent Solutions)

Double-bag in Collect in HDPE Carboy
Polyethylene (4 mil) (Do NOT mix with Acids)
Labeling:

"Toxic - Nitrile Content'

'

Storage:
Segregated Secondary Containment

Final Disposal:
Incineration (Scrubber Required)

Click to download full resolution via product page

Caption: Operational workflow for the segregation and packaging of nitrile-containing amino

acid waste.

Detailed Procedures
A. Solid Waste (Powder & Contaminated Debris)
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o Containment: Collect pure substance, weigh boats, and contaminated gloves in a clear, 4-mil
polyethylene bag.

e Secondary Containment: Place the sealed bag into a wide-mouth HDPE (High-Density
Polyethylene) jar.

» Labeling: Affix a hazardous waste tag.
o Constituents: "3-Cyano-D-Alanine (Solid)"
o Hazard Class: "Toxic"[1][2]

o Note: "Contains Aliphatic Nitrile - Do Not Autoclave" (Autoclaving may release vapors).

B. Liquid Waste (Stock Solutions & Reaction Mixtures)
o pH Check (Critical): Before adding to a waste carboy, verify the pH is between 6.0 and 10.0.

o Why? Acidic pH (<5) promotes hydrolysis risks. Highly basic pH (>11) evolves ammonia
gas.

e Segregation: Use a dedicated "Nitrile/Organic" waste stream.
o NEVER mix with acid waste streams (e.g., H2SOa4, HCI waste).
o NEVER mix with oxidizer waste (e.g., Chromic acid).

e Container: Use HDPE or Glass carboys. Avoid metal containers which may corrode if
hydrolysis occurs.

C. Spill Management (Emergency Response)

If a spill occurs, do not use standard "acid spill kits" as they may trigger HCN release.

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.reading.ac.uk/technical-services/-/media/project/functions/technical-services/documents/ts_lr_401_the_disposal_of_lab_waste.pdf?la=en&hash=C238EA74932553CC87E6991FAD4D27A8
https://pmc.ncbi.nlm.nih.gov/articles/PMC5778177/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13633587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Spill Type Protocol

1. Isolate the area.2.[3] Gently cover with damp
Dry Powder paper towels to prevent dust.3. Scoop into a

bag. Do not dry sweep (aerosol risk).

1. Absorb with inert material (Vermiculite or
Liauid Sand).2.[4] Do NOT use bleach immediately
iqui ) o )
(exothermic reaction risk).3. Collect in a sealed

container labeled "Spill Debris - Nitrile".

Part 4: Data Summary & Specifications

Parameter Specification

Molecular Formula CaHeN20:2

Molecular Weight 114.10 g/mol

Solubility Soluble in water; sparingly soluble in ethanol.

Not P-listed/U-listed, but treat as Characteristic
RCRA Status (USA) Toxic Wast
oxic Waste.

Combustion Products CO, COz2, NOx (Requires scrubber).

-20°C (Desiccated) to prevent spontaneous
Storage Temp hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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